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Compound of Interest

Compound Name: Isobutyl lactate

Cat. No.: B1209879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of isobutyl
lactate and n-butyl lactate, two structurally isomeric lactate esters increasingly utilized as green

solvents in various industrial and pharmaceutical applications. By presenting a compilation of

their physical, chemical, toxicological, and environmental properties, supported by

standardized experimental methodologies, this document aims to assist researchers and

professionals in selecting the appropriate solvent for their specific needs.

I. Physical and Chemical Properties
Isobutyl lactate and n-butyl lactate share the same molecular formula (C₇H₁₄O₃) and

molecular weight, yet their structural differences as isomers lead to variations in their physical

properties. These differences can significantly impact their behavior as solvents, affecting

factors such as evaporation rate, viscosity, and boiling point. A summary of their key physical

and chemical properties is presented in Table 1.

Table 1: Comparison of Physical and Chemical Properties
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Property Isobutyl Lactate n-Butyl Lactate

CAS Number 61597-96-4[1] 138-22-7[2]

Molecular Formula C₇H₁₄O₃[1] C₇H₁₄O₃[2]

Molecular Weight 146.18 g/mol [1] 146.186 g/mol [2]

Appearance Colorless liquid[1]
Clear, colorless to white

liquid[2]

Odor Pleasant, fruity aroma[1] Mild, transient odor[2]

Boiling Point 73 °C @ 13 mmHg[1] 188 °C @ 760 mmHg[2]

Melting Point Not available -43 °C[2]

Flash Point 66 °C[3] 71 °C[2]

Density 0.971 g/mL at 25 °C[1] 0.98 g/cm³ at 20°C[2]

Vapor Pressure Not available 0.4 mmHg @ 20°C[2]

Solubility in Water Not available Slightly soluble[2]

Solubility in Organic Solvents Soluble
Soluble in ethyl ether,

ethanol[2]

II. Solvent Performance
Both isobutyl and n-butyl lactate are recognized for their excellent solvency for a range of

materials including resins, polymers, oils, and dyes.[4][5] Their effectiveness as solvents is a

critical performance parameter.

Key Performance Indicators:

Solvency Power: n-Butyl lactate is noted for its high KB (Kauri-butanol) value, indicating

strong solvency for hydrocarbons.[1] It is widely used as a solvent for nitrocellulose, ethyl

cellulose, oils, dyes, natural gums, and many synthetic polymers.[6] Isobutyl lactate is also

a versatile solvent, though specific comparative data on its solvency power against n-butyl

lactate is limited in the reviewed literature.
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Evaporation Rate: n-Butyl lactate is characterized as a slow-evaporating solvent, which is

advantageous in applications like coatings where it allows for better film formation and a

smoother finish.[7][8] This slow evaporation rate also helps in adjusting drying times.[1]

While specific comparative data is scarce, the lower boiling point of isobutyl lactate at

reduced pressure suggests it may have a faster evaporation rate under similar conditions.

III. Toxicological Profile
A comparative toxicological assessment is crucial for determining the safety and handling

requirements of these solvents. Subacute inhalation studies have been conducted on both

lactate esters, providing valuable comparative data.

Table 2: Toxicological Data Comparison

Parameter Isobutyl Lactate n-Butyl Lactate

Oral LD₅₀ (rat)
>2000 mg/kg (general for

lactate esters)[9]
>2000 mg/kg[2]

Inhalation NOAEL (vapor) 200 mg/m³[9] 200 mg/m³[10]

Primary Irritation
Potential eye and skin irritant

(general for lactate esters)[9]

Irritating to eyes, skin, nose,

and throat[2]

Metabolism: n-Butyl lactate is metabolized in the body into lactic acid and n-butanol. The n-

butanol is further metabolized to n-butyraldehyde and n-butyric acid.[2] This metabolic pathway

is a key consideration in its toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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